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Compound of Interest

Compound Name: 2-Sulfobenzoic acid

Cat. No.: B1210993 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Disposal of 2-Sulfobenzoic Acid

This guide provides comprehensive information on the safe handling, storage, and disposal of

2-Sulfobenzoic acid, intended for researchers, scientists, and professionals in drug

development.

Chemical Identification and Physical Properties
2-Sulfobenzoic acid is a white, solid organic compound that is hygroscopic, meaning it readily

absorbs moisture from the air.[1] It is also known as o-Sulfobenzoic acid.[2]
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Property Data Reference

Molecular Formula C₇H₆O₅S [2][3]

Molecular Weight 202.19 g/mol [2]

Appearance White solid / crystalline powder [1][4]

CAS Number 632-25-7 [1][2][3]

Melting Point
~ 68 - 72 °C / 154.4 - 161.6 °F

(for hydrate)
[5]

Solubility
Soluble in water and polar

organic solvents.[4]

Stability
Stable, but moisture sensitive

and hygroscopic.[1][5][6]

Safety and Hazard Information
2-Sulfobenzoic acid is classified as a hazardous substance, primarily due to its corrosive

nature.[2][7]

Emergency Overview: Danger! Causes severe eye and skin burns, as well as burns to the

digestive and respiratory tracts if ingested or inhaled.[1][7] It is harmful if swallowed.[1][2]

GHS Hazard Classifications:

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[2]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[2][5]

Serious Eye Damage/Eye Irritation: Category 1[5]

Acute Toxicity, Dermal: Category 4 (Harmful in contact with skin)[2]

Acute Toxicity, Inhalation: Category 4 (Harmful if inhaled)[2]
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Specific target organ toxicity (single exposure): Category 3 (May cause respiratory irritation)

[2][5]

NFPA 704 Rating (estimated)

Health 3

Flammability 0

Instability 1

Source:[1]

Stability and Reactivity
Reactivity: No specific reactivity hazards are known, based on available information.[5]

Chemical Stability: The substance is stable under normal conditions but is sensitive to

moisture.[5][6]

Conditions to Avoid: Exposure to moist air or water and the formation of dust should be

avoided.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[5][6]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and

sulfur oxides (SOx).[1][6]

First Aid Measures
Immediate medical attention is required for all routes of exposure.[1][7] Personnel providing

first aid should be aware of the material involved and take precautions to protect themselves.[7]
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1][7]

Remove contact lenses if present and easy to

do.[5][7] Seek immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

[5][7] Flush skin with plenty of water and soap

for at least 15 minutes.[1][7] Seek immediate

medical attention.[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][5][7] If breathing is

difficult, give oxygen.[1][3] If not breathing, give

artificial respiration.[3][7] Do not use the mouth-

to-mouth method.[1][7] Seek immediate medical

attention.[1]

Ingestion

Rinse mouth with water.[3][5] Do NOT induce

vomiting.[1][5][7] If the victim is conscious, give

a cupful of water.[1] Never give anything by

mouth to an unconscious person.[1][3][7] Call a

physician or poison control center immediately.

[3][7]

First Aid Workflow for 2-Sulfobenzoic Acid Exposure
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Exposure Scene

Immediate Actions

Exposure Occurs

Assess Scene Safety
(Ensure no ongoing risk)

Remove victim from
exposure source

Call for Emergency
Medical Assistance

Inhalation:
Move to fresh air.

Provide oxygen or artificial
respiration if needed.

Skin Contact:
Remove contaminated clothing.

Flush with water for 15+ min.

Eye Contact:
Flush with water for 15+ min.

Remove contact lenses.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.
Give water if conscious.

Transport to Medical Facility
(Provide SDS to personnel)

Click to download full resolution via product page

Caption: First aid procedures following exposure to 2-Sulfobenzoic acid.
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Handling and Storage
Engineering Controls
Facilities that store or use this material should be equipped with an eyewash station and a

safety shower.[1][5] Use only in a chemical fume hood or in a well-ventilated area to keep

airborne concentrations low.[1][7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE program should be followed. The specific equipment includes:

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile or butyl rubber) and clothing

to prevent skin exposure.[1][5][9]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1][6] Respiratory

protection is required when dusts are generated.

Hygiene Measures: Wash hands thoroughly after handling.[6][10] Do not eat, drink, or smoke

when using this product.[8][10] Launder contaminated clothing before reuse.[8]

Safe Handling and Storage
Handling: Avoid all personal contact, including inhalation.[8] Minimize dust generation and

accumulation.[1] Do not get in eyes, on skin, or on clothing.[1][6]

Storage: Store in a cool, dry, well-ventilated place.[3][8] Keep containers tightly closed.[1][7]

Store in a designated corrosives area and protect from moisture.[1]

Accidental Release Measures (Spill Cleanup)
For any spill, personnel should wear appropriate PPE as indicated in Section 4.2.[1] For large

spills or any spill you are not equipped to handle, evacuate the area and contact emergency

responders.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/09603.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23381&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/09603.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23381&PLANT=d__ALF
https://datasheets.scbt.com/sc-206053.pdf
https://pim-resources.coleparmer.com/sds/09603.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23381&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/09603.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23381&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://pim-resources.coleparmer.com/sds/09603.pdf
https://www.fishersci.com/store/msds?partNumber=AC184751000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC184751000&countryCode=US&language=en
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://datasheets.scbt.com/sc-206053.pdf
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://datasheets.scbt.com/sc-206053.pdf
https://datasheets.scbt.com/sc-206053.pdf
https://pim-resources.coleparmer.com/sds/09603.pdf
https://pim-resources.coleparmer.com/sds/09603.pdf
https://www.fishersci.com/store/msds?partNumber=AC184751000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-sulfobenzoic-acid.htm
https://datasheets.scbt.com/sc-206053.pdf
https://pim-resources.coleparmer.com/sds/09603.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23381&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/09603.pdf
https://pim-resources.coleparmer.com/sds/09603.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.science.smith.edu/safety/lab-safety/spills_emergency/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minor Spill Cleanup Protocol:

Ensure Ventilation: Make sure the area is well-ventilated.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[3]

Cleanup:

For solid spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[1] Avoid generating dust.[1][8]

For acid spills, you can cautiously neutralize the spill with a suitable base like sodium

bicarbonate until bubbling stops.[11][12]

Final Cleaning: Wash the area down with large amounts of water, but prevent runoff from

entering drains if possible.[8]

Logical Workflow for a Solid Acid Spill
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Minor Spill Cleanup Procedure

Spill Detected

Assess Spill Size & Risk
(Minor vs. Major)

Major Spill:
Evacuate Area

Call Emergency Response

Major

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Minor

Ensure Adequate Ventilation
(Use Fume Hood)

Contain the Spill
(Prevent Spreading)

Clean up Spill:
- Sweep/Vacuum Solid
- Avoid creating dust

Optional: Neutralize residue
with Sodium Bicarbonate

Place material into a
sealed, labeled waste container

Decontaminate Spill Area
(Wash with water)

Dispose of Waste Correctly

Click to download full resolution via product page

Caption: Workflow for handling a minor spill of 2-Sulfobenzoic acid.
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Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide

(CO₂).[1][3] For large fires, a water spray or fog can be used.[8]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including sulfur oxides.[1][6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][7]

Disposal Considerations
Waste from 2-Sulfobenzoic acid is classified as hazardous waste.[7]

Regulations: Chemical waste generators must determine if a discarded chemical is classified

as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1] Generators

must also consult and comply with all applicable federal, state, and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[1][6][13]

Procedure:

Neutralization: Where permissible by regulations and safety protocols, the acid can be

slowly neutralized with a suitable base, such as sodium bicarbonate.[13] The pH should be

checked to confirm neutrality (pH 7).[13]

Containment: The neutralized solution or the solid waste should be placed in a suitable,

corrosion-resistant, leak-proof, and clearly labeled container for disposal.[1][13]

Disposal: Dispose of the contents and container at an approved waste disposal plant or a

licensed hazardous waste collection point.[5][7] Do not mix with other waste.

Toxicological and Ecological Information
Toxicological Information

LD50/LC50: No data is available in the provided search results.[1]
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Carcinogenicity: This substance is not listed as a carcinogen by ACGIH, IARC, NTP, or CA

Prop 65.[1]

Health Effects: The product is a corrosive material that causes burns to eyes, skin, and

mucous membranes.[1][5][7] Inhalation may cause respiratory system irritation.[5]

Ecological Information
There is no specific data available on the ecological effects of 2-Sulfobenzoic acid.

However, it should not be released into the environment or allowed to contaminate the

ground water system.[3][7] Discharge into drains or the environment must be avoided.[3]

Experimental Protocols
Detailed experimental protocols for determining the toxicological or physical hazard properties

of 2-Sulfobenzoic acid were not available in the publicly accessible safety data sheets and

chemical databases reviewed for this guide. Such studies are typically conducted in specialized

laboratories following established OECD, EPA, or equivalent guidelines, and the full

methodologies are often proprietary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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